Cas no 51919-89-2 (3-amino-4-chloro-N,N-dimethylbenzamide)

• Product Name: 3-amino-4-chloro-N,N-dimethylbenzamide
• CAS No: 51919-89-2
• MF: C₉H₁₁ClN₂O
• MW: 198.649441003799
• CID: 4017374
• PubChem ID: 16785917
• Update Time: 2025-04-23

3-amino-4-chloro-N,N-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3-amino-4-chloro-N,N-dimethyl-
• G23216
• A1-07285
• 961-116-3
• EN300-35772
• AKOS000111627
• SCHEMBL10318165
• 3-Amino-4-chloro-N,N-dimethyl-benzamide
• NMXZBISDUNEGQP-UHFFFAOYSA-N
• 3-amino-4-chloro-N,N-dimethylbenzamide
• Z270758242
• 51919-89-2

• Inchi： 1S/C9H11ClN2O/c1-12(2)9(13)6-3-4-7(10)8(11)5-6/h3-5H,11H2,1-2H3
• InChI Key： NMXZBISDUNEGQP-UHFFFAOYSA-N
• SMILES： C(N(C)C)(=O)C1=CC=C(Cl)C(N)=C1

Computed Properties

• Exact Mass: 198.0559907Da
• Monoisotopic Mass: 198.0559907Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.3Ų

Additional information on 3-amino-4-chloro-N,N-dimethylbenzamide

Benzamide, 3-amino-4-chloro-N,N-dimethyl- (CAS No. 51919-89-2): A Comprehensive Overview

Benzamide, 3-amino-4-chloro-N,N-dimethyl- (CAS No. 51919-89-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique molecular structure, serves as a key intermediate in the synthesis of various bioactive molecules. Its 3-amino-4-chloro substitution pattern, combined with the N,N-dimethyl group, imparts distinct chemical properties that make it valuable for researchers and industries alike.

The growing interest in Benzamide derivatives is driven by their versatility and potential applications. Recent trends in drug discovery highlight the importance of chlorinated benzamides as building blocks for novel therapeutics. For instance, researchers are exploring their role in developing kinase inhibitors and antimicrobial agents, addressing global health challenges such as antibiotic resistance. The 3-amino-4-chloro-N,N-dimethyl benzamide structure is particularly intriguing due to its electron-rich nature, which enhances its reactivity in coupling reactions.

From a synthetic chemistry perspective, CAS 51919-89-2 offers several advantages. Its amino and chloro functional groups allow for selective modifications, making it a versatile precursor. Many chemists search for "how to synthesize 3-amino-4-chloro-N,N-dimethyl benzamide" or "applications of chlorinated benzamides," reflecting the compound's relevance in modern organic synthesis. Recent publications have demonstrated its utility in palladium-catalyzed cross-coupling reactions, a hot topic in green chemistry initiatives.

The agrochemical industry has shown particular interest in Benzamide, 3-amino-4-chloro-N,N-dimethyl- as a potential intermediate for crop protection agents. With increasing global focus on sustainable agriculture, researchers are investigating its derivatives as eco-friendly alternatives to traditional pesticides. The compound's structural features may contribute to the development of targeted pest control solutions with reduced environmental impact, addressing the growing demand for "green agrochemicals" in the market.

Material scientists have also explored applications of 51919-89-2 in advanced materials. Its aromatic core and functional groups make it suitable for designing organic semiconductors and liquid crystals. These applications align with current trends in "organic electronics" and "smart materials," which are frequently searched topics in scientific databases. The compound's potential in optoelectronic devices is particularly noteworthy, as the industry seeks alternatives to conventional silicon-based technologies.

Quality control and analytical characterization of Benzamide, 3-amino-4-chloro-N,N-dimethyl- are critical aspects for researchers. Common analytical techniques include HPLC, NMR spectroscopy, and mass spectrometry. Many laboratories search for "HPLC method for 3-amino-4-chloro-N,N-dimethyl benzamide" or "NMR peaks of CAS 51919-89-2," indicating the need for reliable characterization protocols. Recent advancements in analytical chemistry have improved the detection and quantification of such compounds at trace levels.

The safety profile of 3-amino-4-chloro-N,N-dimethyl benzamide has been extensively studied. While not classified as hazardous under standard regulations, proper handling procedures should always be followed in laboratory settings. This aligns with the increasing emphasis on "laboratory safety best practices" and "chemical handling protocols" in scientific communities. Material Safety Data Sheets (MSDS) provide comprehensive information about its storage and handling requirements.

Market trends indicate growing demand for Benzamide derivatives like CAS 51919-89-2. The global fine chemicals market has seen increased interest in such specialized intermediates, particularly from pharmaceutical and agrochemical manufacturers. Business analysts often search for "benzamide derivatives market growth" or "suppliers of 3-amino-4-chloro-N,N-dimethyl benzamide," reflecting the commercial importance of these compounds. Recent supply chain analyses suggest stable availability with potential for capacity expansion to meet rising demand.

Future research directions for Benzamide, 3-amino-4-chloro-N,N-dimethyl- may focus on its application in medicinal chemistry. The compound's scaffold shows promise for developing targeted therapies, particularly in oncology and infectious diseases. These potential applications correspond with trending searches for "new cancer drug intermediates" and "antimicrobial compound development." Computational chemistry approaches, such as molecular docking studies, are being employed to predict its biological activity and optimize its derivatives.

Environmental considerations regarding 51919-89-2 have gained attention in recent years. Researchers are investigating its biodegradation pathways and potential ecological impacts, responding to increased public interest in "green chemistry principles" and "environmentally friendly chemicals." Preliminary studies suggest that proper waste management protocols can effectively mitigate any environmental concerns associated with this compound.

In conclusion, Benzamide, 3-amino-4-chloro-N,N-dimethyl- (CAS No. 51919-89-2) represents a versatile and valuable compound with wide-ranging applications across multiple scientific disciplines. Its unique chemical properties, combined with growing industrial demand, position it as an important subject for ongoing research and development. As scientific inquiry continues to explore new frontiers in organic synthesis, pharmaceutical development, and material science, this compound is likely to maintain its relevance in cutting-edge chemical innovation.